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Compound of Interest

Compound Name: 3-Methyl-2-butenal

Cat. No.: B057294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fragrance properties and performance of 3-
Methyl-2-butenal and citral, two aldehydes utilized in the fragrance industry. The information

presented is supported by available experimental data to aid in the selection of appropriate

fragrance ingredients for various applications.

Chemical and Olfactory Properties
3-Methyl-2-butenal and citral, while both unsaturated aldehydes, possess distinct chemical

structures that give rise to markedly different olfactory profiles. 3-Methyl-2-butenal is
characterized by a sweet, nutty, and almond-like aroma, whereas citral is well-known for its

strong, fresh, lemon-like scent[1][2]. Citral itself is a mixture of two geometric isomers, geranial

(trans-isomer) and neral (cis-isomer), which contribute to its characteristic citrus fragrance[3][4]

[5].
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Property 3-Methyl-2-butenal Citral

IUPAC Name 3-methylbut-2-enal 3,7-dimethylocta-2,6-dienal

CAS Number 107-86-8[6][7] 5392-40-5[3]

Molecular Formula C5H8O[2][6][7] C10H16O[3]

Molar Mass 84.12 g/mol [2] 152.24 g/mol [3]

Odor Profile
Sweet, nutty, almond-like,

fruity[1][6][7]

Strong lemon, citrus, fresh[2]

[3]

Odor Threshold (in water)
Not explicitly found in a

comparable format
28 - 120 ppb[3]

Boiling Point 133-135 °C[2][7] 229 °C[8]

Solubility Slightly soluble in water[2][6] Insoluble in water[3]

Performance in Fragrance Applications
The performance of a fragrance ingredient is determined by its odor intensity, longevity

(substantivity), and stability in a given formulation.

Odor Intensity and Threshold
Odor threshold is a critical factor in determining the potency of a fragrance molecule. While a

direct comparison of the odor intensity of 3-Methyl-2-butenal and citral from a single study is

not readily available, their odor detection thresholds in water provide some insight. The odor

detection threshold for citral in water is reported to be in the range of 28 to 120 parts per billion

(ppb)[3]. Specific odor threshold data for 3-Methyl-2-butenal in water was not found in the

same format for direct comparison. However, studies on other aldehydes indicate that structural

differences can lead to significant variations in odor thresholds[9][10]. The perceived intensity

of citral has been noted to be higher than that of other fragrance components like eugenol in

sensory studies[11].

Longevity
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The longevity of a fragrance refers to how long it remains perceptible on a substrate, such as

skin. This is influenced by the molecule's volatility and its interaction with the application

medium. Generally, larger molecules with higher boiling points, like citral, tend to be less

volatile and thus may have a longer-lasting presence as a middle or base note compared to

smaller molecules[12][13]. 3-Methyl-2-butenal, with a lower boiling point, would be expected to

be more volatile and contribute more as a top note.

Stability
The chemical stability of fragrance aldehydes is a crucial consideration, as degradation can

lead to a loss of the desired scent and the formation of off-notes. Citral is known to be unstable

under certain conditions, particularly in the presence of acids and oxidizing agents, and is

prone to degradation which can be accelerated by light and heat[14][15]. This can lead to the

formation of compounds like p-cymene[14]. Information on the stability of 3-Methyl-2-butenal
in fragrance formulations is less documented in direct comparative studies, but its structure as

an α,β-unsaturated aldehyde suggests potential for reactivity[16][17].

Experimental Protocols
Sensory Evaluation of Odor Profile and Intensity
Objective: To characterize and compare the odor profile and intensity of 3-Methyl-2-butenal
and citral.

Methodology:

Panelist Selection and Training: A panel of trained sensory assessors (typically 8-12

individuals) is selected based on their ability to discriminate and describe different odors.

Panelists are trained on a variety of standard odorants to establish a common vocabulary for

describing fragrance notes[18].

Sample Preparation: Solutions of 3-Methyl-2-butenal and citral are prepared in an odorless

solvent (e.g., ethanol or dipropylene glycol) at various concentrations.

Odor Profiling: Panelists are presented with smelling strips dipped in the fragrance solutions

in a controlled environment with proper ventilation to avoid olfactory fatigue[8]. They are

asked to describe the odor using a standardized lexicon of fragrance descriptors.
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Intensity Scaling: The perceived odor intensity is rated on a labeled magnitude scale (LMS)

or a category scale (e.g., 0-10, where 0 is no odor and 10 is extremely strong)[1][19][20].

Reference standards, such as a series of n-butanol solutions of increasing concentration,

can be used for calibration[1][20].

Determination of Fragrance Longevity on Skin
Objective: To measure and compare the longevity of 3-Methyl-2-butenal and citral on skin.

Methodology:

Subject Recruitment: A panel of subjects with no known skin conditions or sensitivities to

fragrances is recruited.

Sample Application: A standardized amount (e.g., 10 µL) of the fragrance solution is applied

to a designated area on the subjects' forearms[21]. The application site is washed with an

unscented soap and dried prior to application[21].

Sensory Evaluation Over Time: At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours),

trained sensory panelists evaluate the odor intensity at the application site[13][22].

Data Analysis: The decline in odor intensity over time is plotted to generate a longevity curve

for each fragrance.

Stability Analysis using Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To assess the chemical stability of 3-Methyl-2-butenal and citral in a fragrance

formulation over time.

Methodology:

Sample Preparation: Fragrance formulations containing either 3-Methyl-2-butenal or citral at

a known concentration in a simple base (e.g., ethanol) are prepared.

Aging Conditions: The samples are stored under controlled conditions of temperature and

light exposure (e.g., 40°C in an oven, and exposure to UV light) for a specified period (e.g., 4
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weeks). Control samples are stored in the dark at a low temperature (e.g., 4°C).

GC-MS Analysis: At regular intervals, an aliquot of each sample is diluted and injected into a

GC-MS system[14][23][24].

Data Analysis: The peak area of the parent aldehyde is monitored over time to determine its

degradation rate. The mass spectra are used to identify any degradation products that are

formed[14][25].

Olfactory Signaling Pathways
The perception of aldehydes like 3-Methyl-2-butenal and citral is initiated by their interaction

with olfactory receptors (ORs), which are a large family of G-protein coupled receptors

(GPCRs) located on the cilia of olfactory sensory neurons in the nasal epithelium[13][15][26].

Odorant
(3-Methyl-2-butenal or Citral)

Olfactory Receptor (OR)
(GPCR)

Binds G-protein (Gαolf)Activates

Adenylyl Cyclase III

Activates

cAMPConverts

ATP

Cyclic Nucleotide-Gated
(CNG) Channel

Opens Cation Influx
(Na+, Ca2+) Depolarization Action Potential to Brain

Click to download full resolution via product page

Caption: General olfactory signal transduction cascade for aldehydes.

The binding of an odorant molecule to its specific OR triggers a conformational change in the

receptor, activating the G-protein Gαolf. This, in turn, activates adenylyl cyclase, leading to an

increase in intracellular cyclic AMP (cAMP). The elevated cAMP levels open cyclic nucleotide-

gated ion channels, resulting in an influx of cations (Na+ and Ca2+), depolarization of the

neuron, and the generation of an action potential that is transmitted to the olfactory bulb in the

brain for processing. Insects utilize a similar but distinct system involving both Odorant

Receptors (ORs) and Ionotropic Receptors (IRs) for aldehyde detection[3].
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3-Methyl-2-butenal and citral offer distinct and valuable profiles for fragrance applications. 3-
Methyl-2-butenal provides a warm, nutty, and sweet character, likely performing as a top to

middle note. In contrast, citral delivers a powerful and fresh lemon scent, also primarily used as

a top note but with a potentially greater impact due to its low odor threshold. The choice

between these two aldehydes will depend on the desired olfactory direction of the final

fragrance. Citral's well-documented instability necessitates careful formulation to prevent

degradation and off-note formation. Further direct comparative studies on the stability and

longevity of 3-Methyl-2-butenal in various fragrance bases would be beneficial for a more

comprehensive performance evaluation.

Sensory Evaluation Analytical Chemistry
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Comparative Performance Data
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3-Methyl-2-butenal Citral

Click to download full resolution via product page

Caption: Workflow for the comparative evaluation of fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057294#a-comparative-study-of-3-methyl-2-butenal-
and-citral-in-fragrance-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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